Cas no 2138137-92-3 (5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol)

5-(2-Methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol is a heterocyclic compound featuring both tetrazole and tetrahydropyridine moieties, offering versatile reactivity for medicinal chemistry and pharmaceutical applications. The presence of the tetrazole group enhances metabolic stability and bioavailability, while the hydroxyl and tetrahydropyridine functionalities provide sites for further derivatization. This scaffold is particularly valuable in drug discovery for its potential as a bioisostere for carboxylic acids or other heterocycles. Its structural complexity allows for selective interactions with biological targets, making it a promising intermediate in the synthesis of bioactive molecules. The compound’s stability and synthetic flexibility underscore its utility in developing novel therapeutic agents.
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol structure
2138137-92-3 structure
Product Name:5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
CAS No:2138137-92-3
MF:C7H11N5O
MW:181.195140123367
CID:5934426
PubChem ID:165451333
Update Time:2025-10-28

5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

    • 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
    • EN300-742831
    • 2138137-92-3
    • Inchi: 1S/C7H11N5O/c1-12-10-7(9-11-12)5-2-6(13)4-8-3-5/h2,6,8,13H,3-4H2,1H3
    • InChI Key: BEJNBCWFBWBCJM-UHFFFAOYSA-N
    • SMILES: OC1C=C(C2N=NN(C)N=2)CNC1

Computed Properties

  • Exact Mass: 181.09635999g/mol
  • Monoisotopic Mass: 181.09635999g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 75.9Ų

5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-742831-1.0g
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138137-92-3 95%
1.0g
$2083.0 2024-05-24
Enamine
EN300-742831-0.05g
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138137-92-3 95%
0.05g
$1750.0 2024-05-24
Enamine
EN300-742831-0.1g
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138137-92-3 95%
0.1g
$1834.0 2024-05-24
Enamine
EN300-742831-0.25g
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138137-92-3 95%
0.25g
$1917.0 2024-05-24
Enamine
EN300-742831-0.5g
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138137-92-3 95%
0.5g
$2000.0 2024-05-24
Enamine
EN300-742831-2.5g
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138137-92-3 95%
2.5g
$4084.0 2024-05-24
Enamine
EN300-742831-5.0g
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138137-92-3 95%
5.0g
$6043.0 2024-05-24
Enamine
EN300-742831-10.0g
5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol
2138137-92-3 95%
10.0g
$8961.0 2024-05-24

Additional information on 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol

Comprehensive Analysis of 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138137-92-3): Structure, Applications, and Research Trends

The compound 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol (CAS No. 2138137-92-3) has garnered significant attention in pharmaceutical and chemical research due to its unique heterocyclic structure. This molecule combines a tetrazole ring with a tetrahydropyridine scaffold, making it a versatile intermediate for drug discovery. Researchers are particularly interested in its potential as a bioisostere for carboxylic acids, a property that enhances metabolic stability and bioavailability in therapeutic agents.

In recent years, the demand for tetrazole-containing compounds like this one has surged, driven by their applications in medicinal chemistry and biomaterials. A 2023 study highlighted its role in modulating enzyme inhibition, especially in targeting inflammatory pathways. The hydroxyl group at the 3-position of the tetrahydropyridine ring further allows for derivatization, enabling the synthesis of novel small-molecule inhibitors. This adaptability aligns with current trends in personalized medicine, where researchers seek modular building blocks for tailored therapies.

From a synthetic perspective, the CAS No. 2138137-92-3 compound exemplifies advancements in green chemistry. Its preparation often involves catalytic cyclization methods, reducing hazardous byproducts—a priority for sustainable pharmaceutical manufacturing. Analytical techniques like HPLC-MS and NMR spectroscopy are critical for characterizing its purity, as even minor impurities can impact biological activity. These methodologies resonate with the industry's shift toward Quality by Design (QbD) principles.

Beyond therapeutics, this compound's electronic properties have sparked interest in material science. Its conjugated system exhibits potential for organic semiconductors, a field gaining traction with the rise of flexible electronics. Startups are exploring its integration into biodegradable sensors, addressing global concerns about e-waste. Such interdisciplinary applications underscore its relevance in both life sciences and advanced materials.

Frequently asked questions about 5-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)-1,2,3,6-tetrahydropyridin-3-ol include inquiries about its solubility profile, stability under physiological conditions, and scalable synthesis routes. Addressing these queries, recent patents disclose optimized formulations using co-crystallization techniques to enhance shelf-life. Additionally, computational models predict its ADMET properties, aiding virtual screening pipelines—an approach increasingly adopted in AI-driven drug discovery platforms.

In conclusion, CAS No. 2138137-92-3 represents a nexus of innovation across multiple disciplines. Its structural features cater to evolving needs in precision medicine and sustainable technology, while ongoing research continues to uncover novel applications. As the scientific community prioritizes molecular diversity and environmental responsibility, this compound stands poised to play a pivotal role in next-generation solutions.

Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.